Cas no 134811-95-3 (Benzenamine, 3-(4-phenyl-2-thiazolyl)-)

• Product Name: Benzenamine, 3-(4-phenyl-2-thiazolyl)-
• CAS No: 134811-95-3
• MF: C₁₅H₁₂N₂S
• MW: 252.334181785583
• CID: 1236461
• PubChem ID: 1483728
• Update Time: 2025-04-20

Benzenamine, 3-(4-phenyl-2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(4-phenyl-2-thiazolyl)-
• Oprea1_793638
• 3-(4-Phenyl-2-thiazolyl)benzenamine
• 134811-95-3
• DTXSID501293108
• AKOS005082269
• 1G-444S
• 3-(4-Phenyl-thiazol-2-yl)-phenylamine
• 3-(4-phenyl-1,3-thiazol-2-yl)aniline

• MDL： MFCD01936139
• Inchi： 1S/C15H12N2S/c16-13-8-4-7-12(9-13)15-17-14(10-18-15)11-5-2-1-3-6-11/h1-10H,16H2
• InChI Key： PPBSCESYWWRRAX-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)N=C1C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 252.07211956g/mol
• Monoisotopic Mass: 252.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.2Ų